Cas no 1805355-87-6 (3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1805355-87-6
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4867794
• Update Time: 2025-05-20

3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H7BrClF2NO2/c10-7-4(3-11)1-5(2-6(15)16)14-8(7)9(12)13/h1,9H,2-3H2,(H,15,16)
• InChI Key： UWDBFAQPPMIMTK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)N=C(CC(=O)O)C=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetic acid

Introduction to 3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805355-87-6)

3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetic acid, identified by the chemical compound code CAS No. 1805355-87-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple functional groups, including a bromo substituent, a chloromethyl group, and a difluoromethyl moiety, along with the acetic acid side chain, makes this molecule a promising candidate for further exploration in synthetic chemistry and drug development.

The bromo group at the 3-position of the pyridine ring introduces a reactive site that can be utilized for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are essential for constructing more complex molecular architectures. The chloromethyl group at the 4-position serves as a versatile handle for nucleophilic substitution reactions, enabling the introduction of various pharmacophores or linking groups. Additionally, the difluoromethyl group at the 2-position is known to enhance metabolic stability and binding affinity in drug candidates, making it a valuable feature in medicinal chemistry.

The acetic acid moiety at the 6-position provides a carboxylic acid functionality, which can be further modified through esterification, amidation, or other derivatization strategies to tailor the pharmacological properties of the compound. This combination of functional groups makes 3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetic acid a versatile building block for the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific biological pathways relevant to human health and disease. The pyridine scaffold is particularly well-suited for this purpose due to its ability to mimic natural bioactive molecules and interact with biological targets such as enzymes and receptors. The structural features of 3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetic acid align well with these requirements, making it an attractive starting point for designing inhibitors of kinases, transcription factors, and other key proteins involved in disease processes.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The difluoromethyl group has been shown to improve pharmacokinetic properties by increasing lipophilicity and reducing susceptibility to metabolic degradation. Furthermore, the presence of both bromo and chloromethyl groups allows for modular synthesis, enabling researchers to rapidly explore different structural analogs and optimize potency and selectivity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate receptor binding and enhance drug-like properties. The incorporation of fluorine atoms into pharmaceuticals has led to significant advancements in areas such as antiviral therapy, where fluorinated nucleoside analogs have demonstrated remarkable efficacy. The difluoromethyl group in 3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetic acid may similarly contribute to improved pharmacological profiles, making it a valuable asset in medicinal chemistry libraries.

The acetic acid functionality also opens up possibilities for exploring prodrug strategies, where inactive precursors are converted into active drugs within vivo. This approach can enhance bioavailability and reduce toxicity, making it an attractive option for developing next-generation therapeutics. By leveraging the unique structural features of this compound, researchers can design prodrugs that target specific tissues or metabolic pathways, thereby improving therapeutic outcomes.

Another area of interest is the use of this compound in fragment-based drug design (FBDD). FBDD involves identifying small molecular fragments that bind to biological targets with high affinity and then building upon these fragments to develop lead compounds. The multifunctional nature of 3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetic acid makes it an excellent candidate for generating diverse chemical libraries suitable for FBDD campaigns.

In conclusion,3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805355-87-6) represents a promising chemical entity with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it a versatile tool for synthesizing novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in discovering new treatments that improve human health.